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Compound of Interest

Compound Name: Naringenin triacetate

Cat. No.: B10818049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naringenin triacetate, a derivative of the naturally occurring flavonoid naringenin, offers

improved lipid solubility and bioavailability, making it a compound of interest for various in vitro

studies.[1][2] It has been identified as a ligand with good binding affinity for the first

bromodomain (BD1) of the BRD4 protein, suggesting its potential role as an epigenetic

modulator.[2][3] These application notes provide detailed protocols for the dissolution of

Naringenin triacetate and its application in in vitro experiments, ensuring reliable and

reproducible results.

Data Presentation
Solubility of Naringenin Triacetate

Solvent Concentration Method Reference

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (251.03

mM)

Ultrasonic assistance

may be required.
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Stock Solution Preparation (in DMSO)
Desired Stock
Concentration

Mass of Naringenin
Triacetate for 1 mL

Mass of Naringenin
Triacetate for 5 mL

Mass of Naringenin
Triacetate for 10
mL

1 mM 0.398 mg 1.992 mg 3.984 mg

5 mM 1.992 mg 9.96 mg 19.92 mg

10 mM 3.984 mg 19.92 mg 39.84 mg

50 mM 19.92 mg 99.6 mg 199.2 mg

100 mM 39.84 mg 199.2 mg 398.4 mg

Molecular Weight of Naringenin Triacetate: 398.36 g/mol

Experimental Protocols
Protocol 1: Preparation of a Naringenin Triacetate Stock
Solution in DMSO
Materials:

Naringenin triacetate powder

Anhydrous (hygroscopic) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh the desired amount of Naringenin triacetate powder in a sterile

microcentrifuge tube.
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Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock solution concentration (e.g., for a 100 mM stock solution, add 2.51 µL of DMSO per 1

mg of powder).

Dissolution: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully

dissolve, use an ultrasonic bath for 10-15 minutes to aid dissolution. Visually inspect the

solution to ensure there are no visible particles.

Sterilization (Optional): If required for your specific cell culture application, the concentrated

stock solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with

DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to 1 month or at -80°C for up to 6 months. Protect from light.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

Naringenin triacetate stock solution (from Protocol 1)

Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line

Sterile tubes and pipettes

Procedure:

Thawing: Thaw a single aliquot of the Naringenin triacetate stock solution at room

temperature.

Serial Dilution (Intermediate Dilution): It is recommended to perform an intermediate dilution

of the stock solution in cell culture medium before preparing the final working concentrations.

For example, dilute the 100 mM stock solution 1:100 in culture medium to obtain a 1 mM

intermediate solution.
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Final Dilution: Further dilute the intermediate solution to achieve the desired final

concentrations for your experiment. For instance, to treat cells with 10 µM, 50 µM, and 100

µM, you would dilute the 1 mM intermediate solution 1:100, 1:20, and 1:10, respectively, in

fresh cell culture medium.

DMSO Concentration Control: Ensure that the final concentration of DMSO in the cell culture

medium is consistent across all experimental conditions, including the vehicle control, and is

at a level that is non-toxic to the cells (typically ≤ 0.5%).

Application to Cells: Replace the existing medium from your cell culture plates with the

freshly prepared medium containing the desired concentrations of Naringenin triacetate.

Incubation: Incubate the cells for the desired experimental duration.

Visualizations
Experimental Workflow for Naringenin Triacetate
Solution Preparation
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Caption: Workflow for preparing Naringenin triacetate solutions.
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Caption: Inhibition of BRD4-mediated transcription by Naringenin triacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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